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Compound of Interest

Compound Name: Bodipy-TS

Cat. No.: B12089329

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Glutathione (GSH) is the most abundant intracellular non-protein thiol, playing a pivotal role in

maintaining cellular redox homeostasis, detoxification of xenobiotics, and regulating signaling

pathways.[1][2] Dysregulation of GSH levels is implicated in numerous pathologies, including

cancer, neurodegenerative diseases, and inflammatory conditions.[1][2] Bodipy-TS is a highly

specific and sensitive fluorescent probe designed for the detection and quantification of GSH in

living cells. Its "turn-on" fluorescence mechanism, low cytotoxicity, and high selectivity make it

an invaluable tool for studying cellular processes involving glutathione.[3]

Bodipy-TS operates on a thiol-thiosulfonate reaction mechanism. In its native state, the probe

is non-fluorescent. Upon reaction with the thiol group of GSH, the thiosulfonate group is

cleaved, leading to a significant increase in fluorescence intensity. This direct and rapid

reaction allows for real-time monitoring of GSH dynamics within the cellular environment.
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The key spectral properties of the Bodipy-TS probe are summarized in the table below.

Property Value Reference

Excitation Wavelength (λex) ~490 nm

Emission Wavelength (λem) ~515 nm

Stokes Shift ~25 nm N/A

Quantum Yield (Φ) (in

presence of GSH)

High (Specific value not

consistently reported)
N/A

Physicochemical Properties
Property Description Reference

Solubility
Soluble in organic solvents

such as DMSO
N/A

Cellular Permeability
Readily permeates live cell

membranes

Cytotoxicity
Low cytotoxicity at working

concentrations

Selectivity

High selectivity for glutathione

over other biothiols like

cysteine and homocysteine

Experimental Protocols
I. Preparation of Bodipy-TS Stock Solution

Reconstitution: Prepare a stock solution of Bodipy-TS by dissolving the lyophilized powder

in anhydrous dimethyl sulfoxide (DMSO) to a final concentration of 1-10 mM.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C, protected from light.
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II. Live Cell Staining and Imaging of Intracellular
Glutathione
This protocol is optimized for fluorescence microscopy.

Cell Seeding: Seed cells in a suitable imaging vessel (e.g., glass-bottom dishes or chamber

slides) and allow them to adhere and reach the desired confluency (typically 70-80%).

Preparation of Staining Solution: On the day of the experiment, thaw an aliquot of the

Bodipy-TS stock solution. Prepare a fresh working solution by diluting the stock solution in

serum-free cell culture medium or a suitable buffer (e.g., PBS or HBSS) to a final

concentration of 0.5-5 µM. The optimal concentration may vary depending on the cell type

and experimental conditions and should be determined empirically.

Cell Staining:

Remove the culture medium from the cells.

Wash the cells once with pre-warmed serum-free medium or buffer.

Add the Bodipy-TS working solution to the cells and incubate for 15-30 minutes at 37°C in

a CO2 incubator, protected from light.

Washing:

Remove the staining solution.

Wash the cells twice with pre-warmed serum-free medium or buffer to remove any

unbound probe.

Imaging:

Add fresh, pre-warmed imaging medium to the cells.

Image the cells using a fluorescence microscope equipped with standard FITC/GFP filter

sets (Excitation: ~490 nm, Emission: ~515 nm).

Acquire images promptly as the fluorescence signal may change over time.
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III. Monitoring Glutathione Depletion in an Oxidative
Stress Model
This protocol describes how to use Bodipy-TS to visualize the depletion of intracellular GSH

upon induction of oxidative stress.

Cell Preparation and Staining: Follow steps 1-3 of the Live Cell Staining and Imaging

protocol.

Induction of Oxidative Stress:

After the initial incubation with Bodipy-TS, you can either image the baseline GSH levels

first or directly proceed to induce oxidative stress.

To induce oxidative stress, replace the staining solution with a medium containing an

oxidizing agent. A common agent is hydrogen peroxide (H₂O₂) at a final concentration of

100-500 µM. The optimal concentration and incubation time will depend on the cell line

and should be determined experimentally. Another option is to use buthionine sulfoximine

(BSO), an inhibitor of GSH synthesis.

Incubate the cells with the oxidizing agent for the desired period (e.g., 30-60 minutes).

Imaging:

After the oxidative stress induction, wash the cells as described in step 4 of the Live Cell

Staining protocol.

Image the cells using the same settings as the baseline measurement. A decrease in

fluorescence intensity compared to the control (untreated) cells indicates a depletion of

intracellular GSH.

Data Analysis
Quantitative analysis of fluorescence intensity can be performed using image analysis software

such as ImageJ or CellProfiler. The mean fluorescence intensity per cell can be calculated to

compare GSH levels between different experimental groups.
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Visualizations
Reaction Mechanism of Bodipy-TS with Glutathione
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Caption: Reaction of Bodipy-TS with GSH.

Experimental Workflow for Cellular GSH Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b12089329?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12089329?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

